Edivoxetine hydrochloride
Edivoxetine hydrochloride
Brand Name:
Vulcanchem
CAS No.:
1194374-05-4
VCID:
VC0105331
InChI:
InChI=1S/C18H26FNO4.ClH/c1-22-16-3-2-15(19)10-13(16)11-18(21,14-4-7-23-8-5-14)17-12-20-6-9-24-17;/h2-3,10,14,17,20-21H,4-9,11-12H2,1H3;1H/t17-,18+;/m0./s1
SMILES:
COC1=C(C=C(C=C1)F)CC(C2CCOCC2)(C3CNCCO3)O.Cl
Molecular Formula:
C18H27ClFNO4
Molecular Weight:
375.9 g/mol
Edivoxetine hydrochloride
CAS No.: 1194374-05-4
Cat. No.: VC0105331
Molecular Formula: C18H27ClFNO4
Molecular Weight: 375.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1194374-05-4 |
|---|---|
| Molecular Formula | C18H27ClFNO4 |
| Molecular Weight | 375.9 g/mol |
| IUPAC Name | (1R)-2-(5-fluoro-2-methoxyphenyl)-1-[(2S)-morpholin-2-yl]-1-(oxan-4-yl)ethanol;hydrochloride |
| Standard InChI | InChI=1S/C18H26FNO4.ClH/c1-22-16-3-2-15(19)10-13(16)11-18(21,14-4-7-23-8-5-14)17-12-20-6-9-24-17;/h2-3,10,14,17,20-21H,4-9,11-12H2,1H3;1H/t17-,18+;/m0./s1 |
| Standard InChI Key | WJDKGRLMNSHPON-CJRXIRLBSA-N |
| Isomeric SMILES | COC1=C(C=C(C=C1)F)C[C@]([C@@H]2CNCCO2)(C3CCOCC3)O.Cl |
| SMILES | COC1=C(C=C(C=C1)F)CC(C2CCOCC2)(C3CNCCO3)O.Cl |
| Canonical SMILES | COC1=C(C=C(C=C1)F)CC(C2CCOCC2)(C3CNCCO3)O.Cl |
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